![molecular formula C15H14N2O2 B3507368 3,4-dimethyl-1-(3-methylphenyl)pyrano[2,3-c]pyrazol-6(1H)-one](/img/structure/B3507368.png)
3,4-dimethyl-1-(3-methylphenyl)pyrano[2,3-c]pyrazol-6(1H)-one
Overview
Description
3,4-dimethyl-1-(3-methylphenyl)pyrano[2,3-c]pyrazol-6(1H)-one, also known as DPP, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. DPP is synthesized through a multistep process, and its mechanism of action involves binding to specific receptors in the body, leading to various biochemical and physiological effects.
Mechanism of Action
3,4-dimethyl-1-(3-methylphenyl)pyrano[2,3-c]pyrazol-6(1H)-one exerts its effects by binding to specific receptors in the body, including the cannabinoid receptor CB2 and the transient receptor potential vanilloid type 1 (TRPV1) receptor. This compound has been shown to activate these receptors, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. This compound has also been shown to have anticancer properties by inducing apoptosis and inhibiting cell proliferation. Additionally, this compound has been shown to have antimicrobial activity against various bacterial strains.
Advantages and Limitations for Lab Experiments
The advantages of using 3,4-dimethyl-1-(3-methylphenyl)pyrano[2,3-c]pyrazol-6(1H)-one in lab experiments include its ease of synthesis, stability, and low toxicity. However, this compound has limited solubility in water, which can make it challenging to work with in aqueous environments.
Future Directions
There are several potential future directions for research involving 3,4-dimethyl-1-(3-methylphenyl)pyrano[2,3-c]pyrazol-6(1H)-one. One area of interest is the development of this compound-based materials for use in electronic and optoelectronic devices. Another area of interest is the exploration of this compound as a potential therapeutic agent for the treatment of various diseases, including cancer and inflammatory disorders. Finally, further investigation of the mechanisms underlying this compound's effects on specific receptors may lead to the development of more targeted therapies.
Scientific Research Applications
3,4-dimethyl-1-(3-methylphenyl)pyrano[2,3-c]pyrazol-6(1H)-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, this compound has been shown to exhibit anti-inflammatory, anticancer, and antimicrobial properties. In material science, this compound has been used as a building block for the synthesis of novel organic semiconductors. In agriculture, this compound has been evaluated for its potential use as a plant growth regulator.
properties
IUPAC Name |
3,4-dimethyl-1-(3-methylphenyl)pyrano[2,3-c]pyrazol-6-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2/c1-9-5-4-6-12(7-9)17-15-14(11(3)16-17)10(2)8-13(18)19-15/h4-8H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGAJQMDOSDHIJA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C3=C(C(=CC(=O)O3)C)C(=N2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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